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Compound of Interest

Ethyl 2-aminooxazole-5-
Compound Name:
carboxylate

Cat. No.: B053176

Essential Safety and Handling Guide for Ethyl 2-
aminooxazole-5-carboxylate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ethyl 2-aminooxazole-5-carboxylate. Adherence to
these protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Assessment and Personal Protective
Equipment (PPE)

Ethyl 2-aminooxazole-5-carboxylate is classified with specific hazard statements that
necessitate the use of appropriate personal protective equipment. The primary hazards include
skin irritation, serious eye irritation, and potential respiratory irritation.[1]

Summary of Hazard Information:
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Hazard Statement

GHS Classification

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation
H302 Harmful if swallowed

Recommended Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is mandatory when handling this compound.

Protection Type

Recommended Equipment

Eye and Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US).[1][2] A face shield should be worn in
addition to goggles for splash hazards.[3][4]

Hand Protection

Chemically resistant, impervious gloves must be
worn.[1] Nitrile or neoprene gloves are suitable
for incidental contact.[3] Always inspect gloves
before use.[1][3]

Body Protection

Wear a flame-resistant lab coat.[1][3] For
procedures with a high risk of splashing, a
chemical-resistant apron over the lab coat is
recommended.[3] Ensure full skin coverage with

long pants and closed-toe shoes.[3]

Respiratory Protection

All' handling should occur in a certified chemical
fume hood to minimize inhalation exposure.[3] If
exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[1][2]

Operational and Disposal Plans

Handling and Storage:

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.echemi.com/sds/2-amino-oxazole-5-carboxylic-acid-ethyl-ester-pd180630107734.html
https://www.echemi.com/sds/5-amino-1-3-4-thiadiazole-2-carboxylic-acid-ethyl-ester-pd180630120876.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Iodo_5_m_tolyl_oxazole.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.echemi.com/sds/2-amino-oxazole-5-carboxylic-acid-ethyl-ester-pd180630107734.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Iodo_5_m_tolyl_oxazole.pdf
https://www.echemi.com/sds/2-amino-oxazole-5-carboxylic-acid-ethyl-ester-pd180630107734.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Iodo_5_m_tolyl_oxazole.pdf
https://www.echemi.com/sds/2-amino-oxazole-5-carboxylic-acid-ethyl-ester-pd180630107734.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Iodo_5_m_tolyl_oxazole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Iodo_5_m_tolyl_oxazole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Iodo_5_m_tolyl_oxazole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Iodo_5_m_tolyl_oxazole.pdf
https://www.echemi.com/sds/2-amino-oxazole-5-carboxylic-acid-ethyl-ester-pd180630107734.html
https://www.echemi.com/sds/5-amino-1-3-4-thiadiazole-2-carboxylic-acid-ethyl-ester-pd180630120876.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Handle in a well-ventilated place, preferably within a chemical fume hood.[1]
e Avoid the formation of dust and aerosols.[1]

e Avoid contact with skin and eyes.[1]

o Use non-sparking tools to prevent ignition.[1]

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

» Store away from incompatible materials and foodstuff containers.[1] The recommended
storage temperature is 4°C, protected from light.[5][6]

Disposal Plan:

o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

o Contaminated materials should be promptly disposed of in suitable, closed containers.[1]
Emergency Procedures

In Case of Accidental Release:

o Evacuate personnel to a safe area.[1]

e Ensure adequate ventilation.[1]

» Remove all sources of ignition.[1]

o Wear appropriate PPE, including chemical impermeable gloves, during cleanup.[1]

o Prevent further leakage or spillage if it is safe to do so.[1]

» Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[1]

First-Aid Measures:
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Exposure Route

First-Aid Protocol

If Inhaled

Remove the person to fresh air and keep them
comfortable for breathing.[1] If breathing is
difficult, give oxygen. Seek medical attention if

you feel unwell.[1]

If on Skin

Take off contaminated clothing immediately.[1]
Wash the affected area with plenty of soap and
water.[1] If skin irritation occurs, get medical
help.[1]

If in Eyes

Rinse cautiously with water for several minutes.
[1] Remove contact lenses, if present and easy
to do. Continue rinsing.[1] Seek immediate
medical attention.

If Swallowed

Rinse mouth. Do NOT induce vomiting. Call a
POISON CENTER or doctor if you feel unwell.

[7]

Experimental Workflow Diagram

The following diagram outlines the standard operational workflow for safely handling Ethyl 2-

aminooxazole-5-carboxylate.
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Safe Handling Workflow for Ethyl 2-aminooxazole-5-carboxylate

Preparation

Risk Assessment

;

PPE Selection

;

Gather Materials

Proceed to handling

Handling (in‘rume Hood)

Weighing

A

Reaction Setup

;

Workup/Purification

\
Experiment complete \\\Spill or Exposure
\

\

isposal N

Decontaminate Glassware Emergency Procedures

A

Dispose Waste

A

Remove PPE

)

Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling Ethyl 2-aminooxazole-5-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 2-
aminooxazole-5-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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